Cas no 79746-67-1 (methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate)

methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate structure
79746-67-1 structure
Product Name:methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
CAS No:79746-67-1
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD09878841
CID:1088508
PubChem ID:957702
Update Time:2025-04-20

methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid methyl ester
    • methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
    • Methyl5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
    • 79746-67-1
    • CS-0243204
    • EN300-260704
    • Methyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
    • SCHEMBL14298946
    • AKOS002233861
    • G29256
    • MDL: MFCD09878841
    • Inchi: 1S/C5H6N2O3/c1-10-5(9)3-2-4(8)7-6-3/h2H2,1H3,(H,7,8)
    • InChI Key: VKJVBCJNDVKSQV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(NN=1)=O)=O

Computed Properties

  • Exact Mass: 142.03784206g/mol
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 226 ºC
  • Solubility: Dissolution (50 g/l) (25 º C),

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